N-cyclopropyl-3-[5-(3-methoxybenzyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]propanamide

• IUPAC Name: N-cyclopropyl-3-[5-[(3-methoxyphenyl)methyl]-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl]propanamide
• InChI: InChI=1S/C21H28N4O2/c1-27-20-5-2-4-16(12-20)14-24-10-3-11-25-19(15-24)13-18(23-25)8-9-21(26)22-17-6-7-17/h2,4-5,12-13,17H,3,6-11,14-15H2,1H3,(H,22,26)
• InChI Key: NFRNMLDTPXZTAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCCN3C(=CC(=N3)CCC(=O)NC4CC4)C2
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds involves the creation of novel tricyclic scaffolds, incorporating a fusion of substituted pyranose rings with seven-membered rings, similar to those in 1,2,3,4-tetrahydrobenzo[e][1,4]diazepin-5-one and its derivatives (Abrous et al., 2001). The process typically includes the selective derivatization of hydroxyl groups, showcasing the complexity and versatility in constructing such advanced molecular architectures.

Molecular Structure Analysis

Molecular structure analysis of similar compounds reveals intricate arrangements and potential for diverse reactivity. For instance, the synthesis of antimicrobial agents based on the 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine framework demonstrates the structural complexity and functional diversity inherent to these compounds (Raju et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving heterocyclic compounds like N-cyclopropyl-3-[5-(3-methoxybenzyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]propanamide often feature cycloadditions and rearrangements. For example, the 1,3-dipolar cycloaddition reactions lead to diverse products including pyrazoles and diazepines, showcasing the reactivity of such compounds and their potential to undergo structural transformations (Midura et al., 1999).